Cas no 64139-78-2 (3-amino-1,1,1-trifluoro-2-(trifluoromethyl)propan-2-ol)

3-amino-1,1,1-trifluoro-2-(trifluoromethyl)propan-2-ol structure
64139-78-2 structure
Product Name:3-amino-1,1,1-trifluoro-2-(trifluoromethyl)propan-2-ol
CAS No:64139-78-2
MF:C4H5F6NO
MW:197.079022169113
CID:1670293
PubChem ID:12023677
Update Time:2025-04-21

3-amino-1,1,1-trifluoro-2-(trifluoromethyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 2-Propanol, 2-(aminomethyl)-1,1,1,3,3,3-hexafluoro-
    • 3-amino-1,1,1-trifluoro-2-(trifluoromethyl)propan-2-ol
    • SCHEMBL761768
    • Z1262625903
    • AT22843
    • EN300-1699690
    • 2-(aminomethyl)-1,1,1,3,3,3-hexafluoropropane-2-ol
    • 64139-78-2
    • 2-(aminomethyl)-1,1,1,3,3,3-hexafluoropropan-2-ol
    • AKOS023668525
    • MFCD20693494
    • 2-(Aminomethyl)-1,1,1,3,3,3-hexafluoro-2-propanol
    • 1-Amino-2,2-bis(trifluoromethyl)ethan-2-ol
    • SY253724
    • Inchi: 1S/C4H5F6NO/c5-3(6,7)2(12,1-11)4(8,9)10/h12H,1,11H2
    • InChI Key: QGLIOTYTGRWVPT-UHFFFAOYSA-N
    • SMILES: FC(C(C(F)(F)F)(CN)O)(F)F

Computed Properties

  • Exact Mass: 197.02755
  • Monoisotopic Mass: 197.02753276g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • PSA: 46.25

3-amino-1,1,1-trifluoro-2-(trifluoromethyl)propan-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
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3-amino-1,1,1-trifluoro-2-(trifluoromethyl)propan-2-ol
64139-78-2 95%
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eNovation Chemicals LLC
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Enamine
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Enamine
EN300-1699690-0.25g
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Enamine
EN300-1699690-0.5g
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Enamine
EN300-1699690-1.0g
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Enamine
EN300-1699690-2.5g
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Enamine
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